4-Chloro-1-ethyl-2-iodobenzene

• Molecular Formula: C8H8ClI
• Molecular Weight: 266.50 g/mol
• IUPAC Name: 4-chloro-1-ethyl-2-iodobenzene
• InChI: InChI=1S/C8H8ClI/c1-2-6-3-4-7(9)5-8(6)10/h3-5H,2H2,1H3
• InChI Key: LQNNJVRJHRFWIK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)Cl)I

Description

4-Chloro-1-ethyl-2-iodobenzene is a useful research compound. Its molecular formula is C8H8ClI and its molecular weight is 266.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of sodium periodate (12 g, 56 mmol), iodine (9.5 g, 37 mmol), acetic acid (80 ml) and acetic anhydride (40 ml) was cooled to 0° C. Sulfuric acid (18 ml) was added dropwise followed by 1-chloro-4-ethyl benzene (15 ml, 110 mmol) dropwise. After stirring for 18 hours, a solution of sodium sulfite (20 g) in water (300 ml) was added. The mixture was adjusted to about pH 7 by addition of 50% aqueous sodium hydroxide solution and treated with ethyl acetate (200 ml) and saturated aqueous sodium chloride solution (200 ml). The organic layer was dried over sodium sulfate and concentrated under reduced pressure. The residual oil was purified by vacuum distillation (95-100° C., 5-10 mm) followed by flash chromatography on silica gel eluting with hexane to afford 4-chloro-1-ethyl-2-iodo-benzene (7.5 g, 25% yield) as a colorless oil.